Cas no 802859-51-4 (3H-Indole,3-(1,5-dimethyl-2-pyrrolidinylidene)-)

• Product name: 3H-Indole,3-(1,5-dimethyl-2-pyrrolidinylidene)-
• CAS No: 802859-51-4
• MF: C₁₄H₁₆N₂
• MW: 212.29024
• CID: 713923
• PubChem ID: 76844681

3H-Indole,3-(1,5-dimethyl-2-pyrrolidinylidene)- Chemical and Physical Properties

Names and Identifiers

• 3H-Indole,3-(1,5-dimethyl-2-pyrrolidinylidene)-
• 3-(1,5-dimethylpyrrolidin-2-ylidene)indole
• 3H-Indole,3-(1,5-dimethyl-2-pyrrolidinylidene)-(8CI)
• 802859-51-4

• Inchi： InChI=1S/C14H16N2/c1-10-7-8-14(16(10)2)12-9-15-13-6-4-3-5-11(12)13/h3-6,9-10H,7-8H2,1-2H3/b14-12+
• InChI Key： KWOAQQXBWCTBSX-WYMLVPIESA-N
• SMILES： CC1CCC(=C2C=NC3=CC=CC=C32)N1C

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.6Ų